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Abstract
T-2307 is a novel arylamidine antifungal agent with potent, broad-spectrum activity against a

wide range of clinically significant fungal pathogens.[1][2][3][4] Its unique mechanism of action,

which involves the disruption of the fungal mitochondrial membrane potential, sets it apart from

existing antifungal drug classes.[2][5][6] This document provides a comprehensive technical

overview of T-2307, including its chemical structure and properties, mechanism of action, in

vitro and in vivo efficacy, and detailed experimental protocols.

Chemical Structure and Properties
T-2307, chemically known as 4-{3-[1-(3-{4-[amino(imino)methyl]phenoxy}propyl)piperidin-4-

yl]propoxy}benzamide, is an aromatic diamidine compound.[5][6] The chemical structure of T-
2307 is depicted in Figure 1.

Figure 1: Chemical Structure of T-2307
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Start

Prepare fungal inoculum
(e.g., 0.5-2.5 x 10^3 CFU/mL)

Inoculate microtiter plates
with fungal suspension

Prepare serial dilutions
of T-2307 in RPMI-1640 medium

Incubate plates at 35°C
for 24-48 hours

Visually or spectrophotometrically
determine the MIC

End
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Start

Induce neutropenia in mice
(e.g., with cyclophosphamide)

Intravenously infect mice with
a lethal dose of Candida albicans

Administer T-2307 or vehicle control
(e.g., subcutaneously) once daily

Monitor mice daily for survival

Determine the ED50 based
on survival data

End
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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